Cas no 874821-67-7 ((5-methyl-1,3-oxazol-4-yl)methanol)

(5-methyl-1,3-oxazol-4-yl)methanol structure
874821-67-7 structure
Product Name:(5-methyl-1,3-oxazol-4-yl)methanol
CAS No:874821-67-7
MF:C5H7NO2
MW:113.114581346512
MDL:MFCD16556111
CID:1088084
PubChem ID:17890710
Update Time:2025-04-20

(5-methyl-1,3-oxazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (5-Methyloxazol-4-yl)methanol
    • (5-methyl-1,3-oxazol-4-yl)methanol(SALTDATA: FREE)
    • (5-Methyl-oxazol-4-yl)-methanol
    • MFCD16556111
    • ZJB82167
    • SB39269
    • AT18595
    • SCHEMBL4481026
    • AKOS006333595
    • FS-6454
    • EN300-1246730
    • CS-0197464
    • (5-Methyl-1,3-oxazol-4-yl)methanol
    • FKQJNZYJRXRLNZ-UHFFFAOYSA-N
    • 874821-67-7
    • 5-Methyloxazole-4-methanol
    • DB-214982
    • SY066052
    • ALBB-031022
    • (5-methyl-1,3-oxazol-4-yl)methanol
    • MDL: MFCD16556111
    • Inchi: 1S/C5H7NO2/c1-4-5(2-7)6-3-8-4/h3,7H,2H2,1H3
    • InChI Key: FKQJNZYJRXRLNZ-UHFFFAOYSA-N
    • SMILES: O1C=NC(CO)=C1C

Computed Properties

  • Exact Mass: 113.047678466g/mol
  • Monoisotopic Mass: 113.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 46.3Ų

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